Thz1

• Molecular Formula: C31H28ClN7O2
• Molecular Weight: 566.1 g/mol
• InChI: InChI=1S/C31H28ClN7O2/c1-39(2)16-6-11-28(40)35-21-14-12-20(13-15-21)30(41)36-22-7-5-8-23(17-22)37-31-34-19-26(32)29(38-31)25-18-33-27-10-4-3-9-24(25)27/h3-15,17-19,33H,16H2,1-2H3,(H,35,40)(H,36,41)(H,34,37,38)/b11-6+
• InChIKey: OBJNFLYHUXWUPF-IZZDOVSWSA-N

THZ1 CDK7 Inhibitor: A Covalent Probe for Transcription and Cancer Research

THZ1 is a covalent, irreversible inhibitor of cyclin-dependent kinase 7 (CDK7) with an IC50 of 3.2 nM [1]. It achieves selectivity through a unique dual binding mechanism: ATP-site competitive interaction combined with covalent modification of cysteine 312, a residue located outside the canonical kinase domain that is unique to CDK7 [1]. THZ1 also exhibits off-target inhibition of the structurally related kinases CDK12 (IC50 = 250 nM) and CDK13, leading to global transcriptional suppression . The compound has demonstrated potent anti-proliferative activity across a broad panel of cancer cell lines, with particular sensitivity observed in T-cell acute lymphoblastic leukemia (T-ALL) and triple-negative breast cancer (TNBC) [2].

1

Covalent irreversible CDK7 inhibitor with unique Cys312 modification; distinct from ATP-competitive reversible probes.

2

Engages CDK12/13 off-targets enabling polypharmacology studies in transcription addiction models.

3

Preferentially tested in T-ALL and TNBC cancer cell line models; pathway-response endpoint context.

• [1] Kwiatkowski N, Zhang T, Rahl PB, Abraham BJ, Reddy J, Ficarro SB, et al. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature. 2014 Jul 31;511(7511):616-20. View Source
• [2] Wang Y, Zhang T, Kwiatkowski N, Abraham BJ, Lee TI, Xie S, et al. CDK7-dependent transcriptional addiction in triple-negative breast cancer. Cell. 2015 Sep 24;163(1):174-86. View Source

Why CDK7 Inhibitors Are Not Interchangeable: The THZ1 Polypharmacology Paradigm

CDK7 inhibitors cannot be generically substituted because their therapeutic and biological effects are dictated by distinct selectivity fingerprints and pharmacokinetic properties. THZ1's potent anti-cancer activity in T-ALL and TNBC models stems from its concomitant inhibition of CDK7, CDK12, and CDK13—a polypharmacology that is absent in more selective CDK7 inhibitors such as YKL-5-124 [1]. YKL-5-124, which spares CDK12/13, induces a strong G1/S cell cycle arrest but fails to recapitulate the transcriptional suppression and apoptotic response observed with THZ1 unless combined with a CDK12/13 inhibitor [1]. Furthermore, the covalent binding mechanism of THZ1 is irreversible, meaning that washout does not restore kinase activity, a property not shared by ATP-competitive reversible inhibitors [2]. These mechanistic and pharmacological differences render in-class substitution scientifically invalid without rigorous re-validation.

Selective CDK7 inhibitor (e.g. YKL-5-124) does not recapitulate THZ1 polypharmacology

YKL-5-124 spares CDK12/13, inducing G1/S arrest without transcriptional suppression; may not reproduce THZ1's apoptotic response in transcriptionally addicted models.

Reversible ATP-competitive inhibitors not interchangeable with covalent binder

Irreversible Cys312 modification provides sustained target engagement not achieved by reversible inhibitors; washout can restore kinase activity, altering target-occupancy dynamics.

• [1] Olson CM, Liang Y, Leggett A, Park WD, Li L, Mills CE, et al. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. Cell Chem Biol. 2019 Mar 21;26(6):792-803.e10. View Source
• [2] CDK7 INHIBITOR VIII THZ1 (C15-1305-076). Sigma-Aldrich / Cenmed product datasheet. View Source

THZ1 Comparative Performance Data: Potency, Selectivity, and In Vivo Efficacy Benchmarks

THZ1 vs. THZ2: Biochemical CDK7 Inhibitory Potency Comparison

THZ1 exhibits approximately 4.3-fold greater biochemical potency against CDK7 compared to its structural analog THZ2, as measured by IC50 in kinase binding assays [1][2]. This potency advantage is a key differentiator for in vitro applications requiring maximal target engagement.

CDK7 inhibition potency

Head-to-head

THZ1 IC50 3.2 nM vs THZ2 13.9 nM (4.3-fold)

Supports CDK7 target-engagement assay comparison

LanthaScreen Eu Kinase Binding assay

Evidence Dimension	Biochemical CDK7 inhibition (IC50)
Target Compound Data	3.2 nM
Comparator Or Baseline	THZ2: 13.9 nM
Quantified Difference	4.3-fold higher potency for THZ1
Conditions	LanthaScreen Eu Kinase Binding assay with CDK7/cyclin H/MAT1 complex

Why This Matters

Researchers prioritizing maximal target engagement in biochemical or cellular assays should select THZ1 over THZ2 to achieve lower IC50 values.

• [1] Kwiatkowski N, Zhang T, Rahl PB, Abraham BJ, Reddy J, Ficarro SB, et al. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature. 2014 Jul 31;511(7511):616-20. View Source
• [2] Wang Y, Zhang T, Kwiatkowski N, Abraham BJ, Lee TI, Xie S, et al. CDK7-dependent transcriptional addiction in triple-negative breast cancer. Cell. 2015 Sep 24;163(1):174-86. View Source

THZ1 vs. YKL-5-124: Selectivity Profile and CDK12/13 Off-Target Activity

THZ1 displays significant off-target inhibition of CDK12 (IC50 = 250 nM), whereas YKL-5-124 is highly selective for CDK7 and exhibits no meaningful activity against CDK12 or CDK13 (IC50 >1 µM) [1][2]. This differential selectivity translates to distinct biological outcomes: THZ1 induces global transcriptional suppression and apoptosis, while YKL-5-124 causes G1/S cell cycle arrest with minimal transcriptional effects [2].

CDK12 off-target activity

Context-dependent

THZ1 IC50 250 nM vs YKL-5-124 >1 µM

Off-target profile supports polypharmacology study design

CDK12/cyclin K; distinct transcriptional outcomes

Evidence Dimension	CDK12 inhibition (IC50)
Target Compound Data	250 nM (THZ1)
Comparator Or Baseline	YKL-5-124: >1 µM (no significant inhibition)
Quantified Difference	At least 4-fold selectivity window for THZ1 toward CDK12 relative to YKL-5-124
Conditions	Biochemical kinase inhibition assays; CDK12/cyclin K complex

Why This Matters

Investigators studying CDK7/12/13 polypharmacology or transcriptional addiction should use THZ1; those requiring strict CDK7-specific interrogation should select YKL-5-124.

• [1] CDK7 INHIBITOR VIII THZ1 (C15-1305-076). Sigma-Aldrich / Cenmed product datasheet. View Source
• [2] Olson CM, Liang Y, Leggett A, Park WD, Li L, Mills CE, et al. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. Cell Chem Biol. 2019 Mar 21;26(6):792-803.e10. View Source

THZ1 vs. THZ2: In Vivo Pharmacokinetic Half-Life and Stability

THZ1 exhibits a significantly shorter in vivo half-life compared to its analog THZ2, which was specifically engineered to overcome the metabolic instability of THZ1 [1]. THZ2 displays a 5-fold improvement in half-life, making it the preferred choice for prolonged in vivo dosing regimens [1].

In vivo half-life

Head-to-head

THZ1 t1/2 approx. 5-fold shorter than THZ2

PK half-life context for in vivo dosing regimens

Mouse i.v., LC-MS/MS

Evidence Dimension	In vivo plasma half-life (t1/2)
Target Compound Data	Half-life approximately 5-fold shorter than THZ2 (specific t1/2 value not reported; qualitative comparison established)
Comparator Or Baseline	THZ2: 5-fold longer half-life than THZ1
Quantified Difference	5-fold difference in half-life favoring THZ2 stability
Conditions	Single-dose intravenous administration in mice; plasma concentrations measured by LC-MS/MS

Why This Matters

For chronic in vivo studies requiring sustained target inhibition, THZ2 may be preferable; for acute, short-term experiments where peak exposure is prioritized, THZ1 remains viable.

• [1] Wang Y, Zhang T, Kwiatkowski N, Abraham BJ, Lee TI, Xie S, et al. CDK7-dependent transcriptional addiction in triple-negative breast cancer. Cell. 2015 Sep 24;163(1):174-86. View Source

THZ1 Disease-Specific Efficacy: TNBC vs. ER/PR+ Breast Cancer Sensitivity

TNBC cell lines and patient-derived xenografts (PDX) exhibit exquisite sensitivity to THZ1, whereas ER/PR+ breast cancer cells are relatively resistant [1]. THZ1 treatment induces apoptosis selectively in TNBC cells without affecting cell cycle distribution, indicating that the anti-tumor effect is driven by transcriptional disruption rather than cell cycle arrest [1].

TNBC vs ER/PR+ sensitivity

Context-dependent

TNBC cells: apoptosis/growth inhibition; ER/PR+ cells: minimal effect

Disease-model response context for TNBC research

Cell viability & PDX models

Evidence Dimension	Differential sensitivity to CDK7 inhibition
Target Compound Data	TNBC cells: apoptosis induction and growth inhibition at nanomolar concentrations
Comparator Or Baseline	ER/PR+ breast cancer cells: minimal effect at equivalent doses
Quantified Difference	Qualitative difference in sensitivity; TNBC is uniquely sensitive
Conditions	In vitro cell viability assays (CellTiter-Glo) and in vivo PDX tumor growth inhibition in mice

Why This Matters

Researchers focused on TNBC biology or therapeutic development should prioritize THZ1 due to its validated disease-specific activity in this aggressive breast cancer subtype.

• [1] Wang Y, Zhang T, Kwiatkowski N, Abraham BJ, Lee TI, Xie S, et al. CDK7-dependent transcriptional addiction in triple-negative breast cancer. Cell. 2015 Sep 24;163(1):174-86. View Source

THZ1 In Vivo Efficacy: T-ALL Xenograft Tumor Growth Inhibition

In a human T-ALL xenograft mouse model (KOPTK1 cells), THZ1 administered intravenously at 10 mg/kg twice daily for 29 days suppressed tumor proliferation by 91% compared to vehicle control, without observable effects on animal body weight or behavior [1]. This demonstrates robust in vivo anti-leukemic activity with a favorable tolerability profile.

T-ALL xenograft response

Reported

91% tumor growth suppression (KOPTK1, 10 mg/kg i.v. BID, 29 days)

In vivo model-response endpoint context

No overt toxicity observed in this model

Evidence Dimension	Tumor growth inhibition in xenograft model
Target Compound Data	91% suppression of KOPTK1 T-ALL cell proliferation
Comparator Or Baseline	Vehicle control (0% suppression)
Quantified Difference	91% reduction in tumor growth
Conditions	KOPTK1 T-ALL xenograft in mice; 10 mg/kg i.v. BID for 29 days; tumor burden measured post-treatment

Why This Matters

This validated in vivo efficacy data supports the use of THZ1 as a reference tool compound for preclinical studies in T-ALL and other hematologic malignancies.

• [1] CDK7 INHIBITOR VIII THZ1 (C15-1305-076). Sigma-Aldrich / Cenmed product datasheet. View Source

THZ1 Overcomes Resistance to Smoothened and HER2-Targeted Inhibitors

THZ1 has been demonstrated to overcome both primary and acquired resistance to smoothened inhibitors (e.g., sonidegib, vismodegib, glasdegib) by suppressing GLI1 and GLI2 transcription factor synthesis [1]. Similarly, THZ1 restores sensitivity to HER2-targeted therapies in resistant HER2+ breast cancer models [1]. These effects are attributed to CDK7-dependent transcriptional reprogramming.

Drug resistance reversal

Reported

Restores sensitivity to smoothened/HER2 inhibitors in resistant models

Supports drug-resistance mechanism studies

Via GLI1/GLI2 transcriptional suppression

Evidence Dimension	Overcoming drug resistance
Target Compound Data	Restores sensitivity to smoothened inhibitors and HER2-targeted agents in resistant models
Comparator Or Baseline	Resistant cells treated with single-agent targeted therapy (no response)
Quantified Difference	Qualitative reversal of resistance phenotype; specific IC50 shifts not provided in primary source
Conditions	In vitro cell viability assays with smoothened inhibitor-resistant cancer cells; HER2+ breast cancer xenograft models

Why This Matters

THZ1 is a valuable tool for investigating mechanisms of acquired drug resistance and for combination therapy studies targeting transcriptional dependencies.

• [1] THZ1 Ligand Page. IUPHAR/BPS Guide to MALARIA PHARMACOLOGY. View Source

Optimal Use Cases for THZ1 Based on Validated Performance Data

In Vitro Mechanistic Studies Requiring Maximal CDK7 Potency

THZ1 is the preferred CDK7 inhibitor for biochemical and cell-based assays where achieving the lowest possible target occupancy is critical. With an IC50 of 3.2 nM, it provides a 4.3-fold potency advantage over THZ2, enabling robust target engagement at lower concentrations and minimizing off-target effects due to excessive dosing [1]. This is particularly important in short-term experiments such as kinase inhibition profiling, RNA polymerase II CTD phosphorylation assays, and transcription factor chromatin occupancy studies.

Investigating Transcriptional Addiction and Polypharmacology in Cancer

THZ1's dual inhibition of CDK7 and CDK12/13 makes it uniquely suited for studying the role of CDK7/12/13 polypharmacology in cancer biology. Unlike the highly selective YKL-5-124, THZ1 recapitulates the global transcriptional suppression and apoptotic response observed in transcriptionally addicted cancers such as T-ALL and TNBC [1]. Researchers examining super-enhancer driven oncogene expression or the interplay between cell cycle and transcriptional CDKs should select THZ1.

Preclinical In Vivo Efficacy Studies in T-ALL and TNBC Xenograft Models

THZ1 has established in vivo proof-of-concept in both T-ALL and TNBC xenograft models. In T-ALL (KOPTK1), THZ1 achieved 91% tumor growth suppression with no overt toxicity [1]. In TNBC patient-derived xenografts, THZ1 induced tumor regression and loss of cellularity [2]. These validated in vivo data support the use of THZ1 as a reference tool compound for preclinical efficacy studies in these indications.

Exploring Mechanisms of Acquired Drug Resistance and Combination Therapy

THZ1 has been shown to overcome resistance to both smoothened pathway inhibitors and HER2-targeted therapies by suppressing GLI1/GLI2 transcription and reprogramming transcriptional dependencies [1]. This makes THZ1 an essential tool for laboratories investigating resistance mechanisms and for designing combination therapy regimens that target transcriptional vulnerabilities in drug-resistant cancer populations.

Application

Selection Property

Validation Focus

CDK7 target-engagement studies

Covalent Cys312 modification

CDK7 occupancy and CTD phosphorylation assays

Transcriptional addiction polypharmacology research

CDK12/13 off-target activity profile

Transcriptional suppression and apoptosis endpoints

T-ALL and TNBC xenograft model studies

Reported in vivo model response

Tumor growth inhibition endpoints

Drug resistance mechanism studies

GLI1/GLI2 transcriptional suppression

Resistance reversal endpoints

• [1] Kwiatkowski N, Zhang T, Rahl PB, Abraham BJ, Reddy J, Ficarro SB, et al. Targeting transcription regulation in cancer with a covalent CDK7 inhibitor. Nature. 2014 Jul 31;511(7511):616-20. View Source
• [2] Olson CM, Liang Y, Leggett A, Park WD, Li L, Mills CE, et al. Development of a selective CDK7 covalent inhibitor reveals predominant cell cycle phenotype. Cell Chem Biol. 2019 Mar 21;26(6):792-803.e10. View Source